Cas no 435303-30-3 (N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide)

N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide is a synthetic organic compound featuring a hydroxyamidine functional group attached to a para-isopropyl-substituted benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and metal-chelating ligands. Its isopropyl group enhances lipophilicity, potentially improving solubility in nonpolar solvents, while the hydroxyamidine moiety offers versatile coordination and binding properties. The compound is of interest in pharmaceutical and agrochemical research due to its potential as a precursor for bioactive molecules. Careful handling is recommended due to its reactive functional groups. Storage should be under inert conditions to maintain stability.

N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide structure

435303-30-3 structure

Product Name:N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide

CAS No:435303-30-3

MF:C₁₀H₁₄N₂O

MW:178.230962276459

CID:2689682

PubChem ID:16776492

Update Time:2025-05-21

N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

- N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide
- Inchi： 1S/C10H14N2O/c1-7(2)8-3-5-9(6-4-8)10(11)12-13/h3-7,13H,1-2H3,(H2,11,12)
- InChI Key： RBAATUXPVYZRRR-UHFFFAOYSA-N
- SMILES： O/N=C(/C1C=CC(=CC=1)C(C)C)\N

N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1291165-50mg	N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide	435303-30-3		50mg	$455.0	2023-09-30
Enamine	EN300-1291165-100mg	N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide	435303-30-3		100mg	$476.0	2023-09-30
Enamine	EN300-1291165-250mg	N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide	435303-30-3		250mg	$498.0	2023-09-30
Enamine	EN300-1291165-500mg	N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide	435303-30-3		500mg	$520.0	2023-09-30
Enamine	EN300-1291165-1000mg	N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide	435303-30-3		1000mg	$541.0	2023-09-30
Enamine	EN300-1291165-2500mg	N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide	435303-30-3		2500mg	$1063.0	2023-09-30
Enamine	EN300-1291165-5000mg	N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide	435303-30-3		5000mg	$1572.0	2023-09-30
Enamine	EN300-1291165-10000mg	N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide	435303-30-3		10000mg	$2331.0	2023-09-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1523167-50mg	N'-hydroxy-4-isopropylbenzimidamide	435303-30-3	98%	50mg	￥9823.00	2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1523167-100mg	N'-hydroxy-4-isopropylbenzimidamide	435303-30-3	98%	100mg	￥11995.00	2024-05-13

N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide Related Literature

1. Alt-proteins: A promising future
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on N'-hydroxy-4-(propan-2-yl)benzene-1-carboximidamide

Introduction to N'-Hydroxy-4-(Propan-2-Yl)Benzene-1-Carboximidamide (CAS No: 435303-30-3)

N'-Hydroxy-4-(propan-2-yl)benzene-1-carboximidamide, with the CAS registry number 435303-30-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of imidamides, which are known for their versatile applications in drug design and development.

The structure of this compound is characterized by a benzene ring substituted with a hydroxyl group at position 1 and a propan-2-yl group at position 4, along with an imidamide functional group at position 1. The presence of these substituents imparts unique chemical and biological properties to the molecule, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of N'-hydroxy derivatives in modulating cellular signaling pathways, particularly in the context of inflammation and oxidative stress. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that N'-hydroxy derivatives can act as potent inhibitors of certain kinases involved in inflammatory diseases.

In terms of synthesis, N'-hydroxy derivatives can be prepared through various methods, including oxidation reactions or hydroxylation techniques. The synthesis of N'-hydroxy compounds often requires precise control over reaction conditions to ensure high yields and purity.

One notable application of N'-hydroxy compounds is in the development of anti-inflammatory agents. A study conducted by researchers at the University of California revealed that certain N'-hydroxy derivatives exhibit significant anti-inflammatory activity by inhibiting cyclooxygenase enzymes.

Furthermore, the propan-2-y group attached to the benzene ring contributes to the compound's lipophilicity, enhancing its bioavailability when used as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of N'-hydroxy compounds more accurately, facilitating their optimization for therapeutic use.

In conclusion, N'-Hydroxy-4-(propan-2-Yl)Benzene-1-Carboximidamide (CAS No: 435303 - 30 - 3) stands out as a promising compound with diverse applications in drug discovery and development.